Cas no 259139-23-6 (3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine)
259139-23-6 structure
Product Name:3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
CAS No:259139-23-6
MF:C23H40O2S
MW:380.627506256104
CID:2640756
PubChem ID:69216928
Update Time:2025-04-21
3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dioctyl-2,4-dihydrothieno[3,4-b][1,4]dioxepine
- 3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
- 259139-23-6
- DTXSID50740020
- SCHEMBL4850421
- 3,4-dihydro-3,3-dioctyl-2h-thieno[3,4-b][1,4]-dioxepine
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- Inchi: 1S/C23H40O2S/c1-3-5-7-9-11-13-15-23(16-14-12-10-8-6-4-2)19-24-21-17-26-18-22(21)25-20-23/h17-18H,3-16,19-20H2,1-2H3
- InChI Key: AANNULVAPUXWAZ-UHFFFAOYSA-N
- SMILES: S1C=C2C(=C1)OCC(CO2)(CCCCCCCC)CCCCCCCC
Computed Properties
- Exact Mass: 380.27490169Da
- Monoisotopic Mass: 380.27490169Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 14
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.7
- Topological Polar Surface Area: 46.7Ų
3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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